Cas no 108347-97-3 (Succinyl Coenzyme A Sodium)
Succinyl Coenzyme A Sodium Chemical and Physical Properties
Names and Identifiers
-
- Coenzyme A, S-(hydrogenbutanedioate), sodium salt (9CI)
- Succinyl coenzyme A sodium salt
- disodium 1-{(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]tetrahydrofuran-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphadocosan-22-oate 3,5-dioxide (non-preferred name)
- Succinyl CoA, Li-salt
- succinyl coenzyme A sodium
- coenzyme A succinyl derivative, trisodium salt
- 108347-97-3
- 1-{(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]oxolan-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14,19-pentaoxo-2,4,6-trioxa-18-thia-11,15-diaza-3lambda~5~,5lambda~5~-diphosphadocosan-22-oate (non-preferred name)
- 4-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-[hydroxy(oxido)phosphoryl]oxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-4-oxobutanoate
- DTXSID90849581
- 1ST165920Na
- 1-{(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]oxolan-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14,19-pentaoxo-2,4,6-trioxa-18-thia-11,15-diaza-3lambda~5~,5lambda~5~-diphosphadocosan-22-oate
- Succinyl Coenzyme A Sodium
-
- Inchi: InChI=1S/C25H40N7O19P3S.Na/c1-25(2,20(38)23(39)28-6-5-14(33)27-7-8-55-16(36)4-3-15(34)35)10-48-54(45,46)51-53(43,44)47-9-13-19(50-52(40,41)42)18(37)24(49-13)32-12-31-17-21(26)29-11-30-22(17)32;/h11-13,18-20,24,37-38H,3-10H2,1-2H3,(H,27,33)(H,28,39)(H,34,35)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42);/q;+1/p-2/t13-,18-,19-,20?,24-;/m1./s1
- InChI Key: OGQAUOWZUXZONA-AAUTWNBBSA-L
- SMILES: O=C(CCC(SCCNC(CCNC(C(C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP([O-])(O)=O)(O)=O)(O)=O)(C)C)O)=O)=O)=O)[O-].[Na+]
Computed Properties
- Exact Mass: 911.09544
- Monoisotopic Mass: 865.11560417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 55
- Rotatable Bond Count: 22
- Complexity: 1500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -2
- Tautomer Count: 12
- XLogP3: nothing
- Topological Polar Surface Area: 432Ų
Experimental Properties
- PSA: 406.59
- LogP: -0.67090
Succinyl Coenzyme A Sodium Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P280-P305+P351+P338-P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 22-26-36
-
Hazardous Material Identification:
- Storage Condition:−20°C
- Safety Term:Hazard Codes XiRisk Statements 36/37/38Safety Statements 22-26-36WGK Germany 3
- Risk Phrases:36/37/38
Succinyl Coenzyme A Sodium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S343093-5mg |
Succinyl Coenzyme A Sodium |
108347-97-3 | ≥85% | 5mg |
¥3326.90 | 2023-09-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T37323-10 mg |
Succinyl-Coenzyme A (sodium salt) |
108347-97-3 | 10mg |
¥10500.00 | 2023-02-24 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T37323-1 mg |
Succinyl-Coenzyme A (sodium salt) |
108347-97-3 | 1mg |
¥1590.00 | 2023-02-24 | ||
| eNovation Chemicals LLC | Y1241926-5mg |
SUCCINYL COENZYME A SODIUM SALT |
108347-97-3 | 85% | 5mg |
$520 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1241926-25mg |
SUCCINYL COENZYME A SODIUM SALT |
108347-97-3 | 85% | 25mg |
$2225 | 2023-09-01 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | S1129-5MG |
108347-97-3 | 5MG |
¥2561.04 | 2023-02-24 | |||
| TRC | S223905-10mg |
Succinyl Coenzyme A Sodium |
108347-97-3 | 10mg |
$3048.00 | 2023-05-17 | ||
| TRC | S223905-1mg |
Succinyl Coenzyme A Sodium |
108347-97-3 | 1mg |
$345.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74164-5mg |
Succinyl-Coenzyme A (sodium salt) |
108347-97-3 | 98% | 5mg |
¥2229.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74164-10mg |
Succinyl-Coenzyme A (sodium salt) |
108347-97-3 | 98% | 10mg |
¥4000.00 | 2022-04-26 |
Succinyl Coenzyme A Sodium Suppliers
Succinyl Coenzyme A Sodium Related Literature
-
Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
-
S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
-
Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
Additional information on Succinyl Coenzyme A Sodium
Succinyl Coenzyme A Sodium (CAS 108347-97-3): A Key Metabolite in Cellular Energy and Biosynthesis
Succinyl Coenzyme A Sodium (CAS 108347-97-3), often abbreviated as Succinyl-CoA, is a pivotal intermediate in the tricarboxylic acid (TCA) cycle and plays a central role in cellular metabolism. This high-energy thioester compound is essential for energy production, amino acid synthesis, and heme biosynthesis. Researchers and biochemists frequently study Succinyl Coenzyme A Sodium due to its involvement in metabolic pathways and potential applications in biotechnology and medicine.
The molecular structure of Succinyl Coenzyme A Sodium consists of a succinyl group linked to coenzyme A (CoA) via a thioester bond. This bond is highly energetic, making Succinyl-CoA a critical molecule for transferring chemical energy within cells. Its sodium salt form enhances solubility, making it suitable for in vitro studies and enzymatic assays. The compound's stability and purity are crucial for research applications, particularly in studies related to mitochondrial function and metabolic disorders.
One of the most significant roles of Succinyl Coenzyme A Sodium is its participation in the TCA cycle, where it is synthesized from α-ketoglutarate by the enzyme α-ketoglutarate dehydrogenase complex. This reaction also produces NADH, a key electron carrier for oxidative phosphorylation. Beyond energy metabolism, Succinyl-CoA is a precursor for heme synthesis, a process vital for hemoglobin production and cellular respiration. Disruptions in Succinyl-CoA metabolism have been linked to rare genetic disorders such as mitochondrial encephalopathies and porphyrias.
In recent years, the scientific community has shown growing interest in Succinyl Coenzyme A Sodium due to its potential therapeutic applications. For instance, researchers are exploring its role in metabolic engineering to enhance the production of biofuels and pharmaceuticals. Additionally, its involvement in epigenetic regulation through succinylation of proteins has opened new avenues for understanding diseases like cancer and neurodegeneration. These emerging research areas highlight the compound's versatility and importance in modern biochemistry.
The demand for high-purity Succinyl Coenzyme A Sodium has increased in both academic and industrial settings. Suppliers often emphasize its use in enzyme kinetics studies, metabolomics research, and diagnostic assay development. When selecting Succinyl-CoA for experiments, researchers should consider factors such as purity (typically ≥95% by HPLC), storage conditions (-20°C), and compatibility with assay buffers. Proper handling ensures accurate and reproducible results in studies involving this sensitive metabolite.
From a commercial perspective, Succinyl Coenzyme A Sodium is available in various formulations, including lyophilized powders and aqueous solutions. Manufacturers often provide certificates of analysis (CoA) to verify the compound's identity and purity. Pricing can vary based on quantity and supplier, but bulk purchases are common for large-scale research projects. The global market for Succinyl-CoA and related metabolites is expected to grow, driven by advancements in systems biology and personalized medicine.
For researchers working with Succinyl Coenzyme A Sodium, understanding its stability is crucial. The compound is sensitive to pH changes and enzymatic degradation, requiring careful preparation of working solutions. Many protocols recommend using freshly prepared Succinyl-CoA or aliquoting stock solutions to minimize freeze-thaw cycles. Analytical techniques such as mass spectrometry and NMR spectroscopy are commonly employed to verify the integrity of the compound in experimental setups.
In conclusion, Succinyl Coenzyme A Sodium (CAS 108347-97-3) remains a molecule of great interest in biochemical research. Its dual role in energy metabolism and biosynthesis makes it indispensable for studying cellular processes. As research continues to uncover new functions and applications for Succinyl-CoA, its relevance in fields ranging from molecular biology to biotechnology will likely expand. Scientists and suppliers alike should stay informed about the latest developments surrounding this remarkable metabolite.
108347-97-3 (Succinyl Coenzyme A Sodium) Related Products
- 1264-52-4(Octanoyl Coenzyme A)
- 1763-10-6(Coenzyme A, S-hexadecanoate)
- 188824-37-5(Coenzyme A,S-(9Z)-9-octadecenoate, monolithium salt (9CI))
- 1716-06-9(Coenzyme A, S-(9Z)-9-octadecenoate)
- 85-61-0(Coenzyme A)
- 187100-75-0(Coenzyme A,S-tetradecanoate, lithium salt (9CI))
- 102029-73-2(Acetyl Coenzyme A trisodium)
- 81800-41-1((S)-4,4,7A-Trimethyl-5,6,7,7A-tetrahydrobenzofuran-2(4H)-one)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)